1-(4-Ethylpiperazin-1-yl)-3-isopropylpyrido[1,2-a]benzimidazole-4-carbonitrile

• IUPAC Name: 1-(4-ethylpiperazin-1-yl)-3-propan-2-ylpyrido[1,2-a]benzimidazole-4-carbonitrile
• InChI: InChI=1S/C21H25N5/c1-4-24-9-11-25(12-10-24)20-13-16(15(2)3)17(14-22)21-23-18-7-5-6-8-19(18)26(20)21/h5-8,13,15H,4,9-12H2,1-3H3
• InChI Key: KDHIGSLIYMMNDT-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C2=CC(=C(C3=NC4=CC=CC=C4N23)C#N)C(C)C
• Molecular Formula: C21H25N5
• Molecular Weight: 347.5 g/mol

Description

Benzimidazole is a type of organic compound that’s made up of a benzene ring fused to an imidazole ring. It’s a key component of many bioactive heterocyclic compounds and has a wide range of biological and clinical applications. Benzimidazole derivatives are structural isosters of naturally occurring nucleotides, which allows them to interact easily with the biopolymers of the living system.

Synthesis Analysis

The synthesis of benzimidazole derivatives usually involves the construction of a benzene ring containing 1-2 diamino groups, followed by the ring closure of the compound (o-phenylenediamine) to construct the imidazole ring. In many cases, this ring closure is the final step in the synthesis of the desired benzimidazoles.

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives is characterized by a benzene ring fused to an imidazole ring. The imidazole ring contains two nitrogen atoms, one of which bears a hydrogen atom.

Scientific Research Applications

Synthesis and Structural Characterization

The synthesis and structural analysis of benzimidazole derivatives, including compounds structurally similar to 1-(4-Ethylpiperazin-1-yl)-3-isopropylpyrido[1,2-a]benzimidazole-4-carbonitrile, have been a subject of interest due to their diverse biological activities. For instance, the crystal structure of a benzimidazole compound was elucidated to determine its molecular conformation, which is crucial for understanding its interaction with biological targets (Özbey, Kuş, & Göker, 2001). This process involves multi-step syntheses and detailed structural characterization using techniques like NMR, mass spectrometry, and X-ray crystallography to confirm the compound's structure and understand its chemical properties.

Biological Activities and Applications

The potential biological activities of benzimidazole derivatives have been extensively investigated, demonstrating their versatility in scientific research. For example, novel α-alkoxyimino-(1H-benzimidazol-2-yl)acetonitriles containing piperazine moiety were synthesized and tested for their antifungal activities against various fungal strains, showing promising results compared to standard treatments (Jin, Li, Li, Jin, & Jiang, 2015). These findings indicate the potential of such compounds in developing new antifungal agents, showcasing their application in addressing agricultural and medical challenges.